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Compound of Interest

Compound Name: mercury;nitric acid

CAS No.: 24670-15-3

Cat. No.: B1206101

Get Quote

A detailed analysis of the prevailing theoretical model for the reaction kinetics between mercury

and nitric acid, supported by experimental data. This guide serves as a resource for

researchers, scientists, and drug development professionals interested in the dissolution

mechanisms of metals in acidic solutions.

The reaction between mercury and nitric acid is a complex process characterized by an initial

period of inactivity followed by a rapid dissolution. The widely accepted theoretical model posits

an autocatalytic mechanism where nitrous acid (HNO₂) acts as the key dissolving agent. This

guide provides a comprehensive overview of this model, validated by experimental findings.

The Autocatalytic Nitrous Acid Model
The dissolution of mercury in nitric acid is not a direct reaction. Instead, it is understood to

proceed through a mechanism involving the formation and subsequent action of nitrous acid.[1]

[2]

Key Postulates of the Model:
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Initial Passivity: When mercury is introduced to nitric acid (in the 4N to 7N concentration

range), there is a "period of passivity" where no significant dissolution occurs.[1][2]

Nitrous Acid Accumulation: During this passive period, nitrous acid is formed. This is thought

to be due to the catalytic decomposition of nitric acid on the surface of the mercury.[1][2]

Critical Concentration Threshold: The dissolution of mercury commences only after the

concentration of nitrous acid reaches a critical threshold (approximately 0.0012 N).[1][2]

Autocatalysis: Once the reaction starts, the dissolution process itself generates more nitrous

acid, leading to an accelerated, autocatalytic reaction rate.

Influence of External Factors: The length of the passivity period and the subsequent rate of

dissolution are influenced by the concentration of nitric acid and the rate of stirring. Higher

nitric acid concentrations and slower stirring rates generally lead to faster dissolution after

the initial passive phase.[1][2]

Experimental Validation
The following data, derived from kinetic studies, provides quantitative support for the

autocatalytic nitrous acid model.

Table 1: Nitrous Acid Accumulation During the Period of
Passivity
This table demonstrates the gradual increase in nitrous acid concentration before any mercury

dissolution is detected. The experiments were conducted at 22°C.
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Experiment
Nitric Acid
Conc.

Stirring
Rate (r.p.m.)

Time
(minutes)

Nitrous
Acid Conc.
(N)

Mercury
Detected in
Solution

1 4.61 N 450 0 0.00000 No

5 0.00025 No

10 0.00051 No

15 0.00078 No

20 0.00102 No

23 0.00121
Yes (after this

point)

2 5.0 N 600 0 0.00000 No

10 0.00042 No

20 0.00083 No

25 0.00105 No

30 0.00125
Yes (after this

point)

Data sourced from a kinetic study on the reaction between mercury and nitric acid.[1]

Table 2: Rate of Mercury Dissolution After the Period of
Passivity
This table shows the amount of mercury dissolved over time after the critical concentration of

nitrous acid has been reached.
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Experiment
Nitric Acid
Conc.

Stirring
Rate (r.p.m.)

Period of
Passivity
(minutes)

Time After
Passivity
(minutes)

Weight of
Hg per litre
(g)

3 5.6 N 650 15 3 0.1107

6 0.2905

9 0.5812

12 0.9059

4 6.0 N 1000 70 5 0.2204

10 0.5510

15 0.9918

Data sourced from a kinetic study on the reaction between mercury and nitric acid.[1]

Experimental Protocols
The validation of the autocatalytic model relies on precise and reproducible experimental

procedures.

Methodology for Kinetic Measurements:

Apparatus Setup: A beaker containing one litre of nitric acid of the desired concentration is

placed in a framework with an adjustable mechanical stirrer. The stirrer is positioned at the

center of the beaker with the blades at a constant height above the mercury surface.[1]

Initiation of Reaction: With the nitric acid being stirred at a constant rate, 50 c.c. of mercury is

introduced into the acid using a burette with its tip below the surface of the acid to prevent

premature reaction with the air.[1]

Sample Collection: At regular intervals, 10 c.c. samples of the nitric acid solution are

extracted.[1]

Analysis of Nitrous Acid: The collected samples are diluted with 40-50 c.c. of water and

titrated against a potassium permanganate solution (N/200) to determine the concentration
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of nitrous acid.[1]

Analysis of Dissolved Mercury: After the period of passivity, samples are taken to quantify the

dissolved mercury. The mercury is precipitated as mercurous chloride, which is then

collected, dried, and weighed.[1]

Temperature Control: All experiments are maintained at a constant temperature of 22°C.[1]

Visualization of the Reaction Pathway
The following diagram illustrates the logical progression of the autocatalytic reaction between

mercury and nitric acid.
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Caption: Logical workflow of the autocatalytic reaction between mercury and nitric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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